Cas no 894020-35-0 (3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-{3-4-(4-methoxyphenyl)piperazin-1-ylpropyl}urea)

• Product Name: 3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-{3-4-(4-methoxyphenyl)piperazin-1-ylpropyl}urea
• CAS No: 894020-35-0
• MF: C₂₇H₃₇N₅O₄
• MW: 495.613786458969
• CID: 5512127
• Update Time: 2025-10-21

3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-{3-4-(4-methoxyphenyl)piperazin-1-ylpropyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]-3-[3-[4-(4-methoxyphenyl)piperazin-1-yl]propyl]urea
• 3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-{3-4-(4-methoxyphenyl)piperazin-1-ylpropyl}urea

• Inchi： 1S/C27H37N5O4/c1-3-36-25-11-7-23(8-12-25)32-20-21(19-26(32)33)29-27(34)28-13-4-14-30-15-17-31(18-16-30)22-5-9-24(35-2)10-6-22/h5-12,21H,3-4,13-20H2,1-2H3,(H2,28,29,34)
• InChI Key： XEWCVQBZXPBGFO-UHFFFAOYSA-N
• SMILES： N(C1CC(=O)N(C2=CC=C(OCC)C=C2)C1)C(NCCCN1CCN(C2=CC=C(OC)C=C2)CC1)=O

Additional information on 3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-{3-4-(4-methoxyphenyl)piperazin-1-ylpropyl}urea

Recent Advances in the Study of 3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-{3-4-(4-methoxyphenyl)piperazin-1-ylpropyl}urea (CAS: 894020-35-0)

The compound 3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-{3-4-(4-methoxyphenyl)piperazin-1-ylpropyl}urea (CAS: 894020-35-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex urea and pyrrolidinone scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

One of the key areas of investigation has been the compound's interaction with specific biological targets, particularly those involved in neurological and inflammatory pathways. Preliminary data suggest that the molecule exhibits high affinity for certain serotonin and dopamine receptors, which could explain its potential efficacy in treating neuropsychiatric disorders. Additionally, its unique structural features, including the ethoxyphenyl and methoxyphenylpiperazine moieties, contribute to its selective binding properties and metabolic stability.

Recent in vitro and in vivo studies have demonstrated that 3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-{3-4-(4-methoxyphenyl)piperazin-1-ylpropyl}urea exhibits notable anti-inflammatory and neuroprotective effects. For instance, in a rodent model of neuroinflammation, the compound significantly reduced pro-inflammatory cytokine levels and improved cognitive function. These findings are particularly relevant for the development of novel therapeutics for conditions such as Alzheimer's disease and multiple sclerosis.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability, distribution, and elimination profiles. Results indicate that the molecule has favorable absorption and distribution characteristics, with a half-life that supports once-daily dosing in clinical settings. However, further optimization may be required to enhance its metabolic stability and reduce potential off-target effects.

In summary, the latest research on 3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-{3-4-(4-methoxyphenyl)piperazin-1-ylpropyl}urea (CAS: 894020-35-0) highlights its potential as a multifaceted therapeutic agent. While significant progress has been made in understanding its biological activity and pharmacokinetics, additional studies are needed to fully explore its clinical applications and safety profile. This compound represents a promising candidate for further development in the pharmaceutical industry.